8-[(3,4-Dimethoxyphenyl)acetyl]-4-[(4-fluoro-3-methylphenyl)sulfonyl]-1-oxa-4,8-diazaspiro[4.5]decane

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-[4-(4-fluoro-3-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]ethanone
• InChI: InChI=1S/C24H29FN2O6S/c1-17-14-19(5-6-20(17)25)34(29,30)27-12-13-33-24(27)8-10-26(11-9-24)23(28)16-18-4-7-21(31-2)22(15-18)32-3/h4-7,14-15H,8-13,16H2,1-3H3
• InChI Key: IQEASILXEGBYOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCOC23CCN(CC3)C(=O)CC4=CC(=C(C=C4)OC)OC)F
• Molecular Formula: C24H29FN2O6S
• Molecular Weight: 492.6 g/mol

Description

The compound contains several functional groups, including an acetyl group, a sulfonyl group, and a spiro ring system. The presence of these groups suggests that the compound could have interesting chemical properties and reactivity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving the coupling of the appropriate building blocks. For instance, the (3,4-Dimethoxyphenyl)acetyl and (4-fluoro-3-methylphenyl)sulfonyl moieties could potentially be introduced through acylation and sulfonylation reactions, respectively.

Molecular Structure Analysis

The compound features a 1-oxa-4,8-diazaspiro[4.5]decane ring system, which is a type of spirocyclic compound (a compound with two or more rings that share a single atom). Spirocyclic compounds often exhibit unique chemical and physical properties due to their constrained ring systems.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present in its structure. For example, the acetyl group could potentially undergo nucleophilic acyl substitution reactions, while the sulfonyl group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the dimethoxyphenyl and fluoromethylphenyl groups could impact the compound’s polarity, solubility, and stability.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling and storing the compound to minimize risk.